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Compound of Interest

Compound Name: o-Cumylphenol

Cat. No.: B105481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the industrial applications of o-
Cumylphenol (2-(1-methyl-1-phenylethyl)phenol), a versatile aromatic organic compound. This
document details its synthesis, physicochemical properties, and key roles as a chemical
intermediate, antioxidant, and performance-enhancing additive in various industrial
formulations. Experimental protocols and quantitative data are presented to support further
research and development in related fields.

Physicochemical Properties of o-Cumylphenol

A thorough understanding of the physicochemical properties of o-cumylphenol is fundamental
to its application in various industrial processes. The following table summarizes its key
physical and chemical characteristics.
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Property Value Reference
Molecular Formula Ci15H160 [1]
Molecular Weight 212.29 g/mol [1]
CAS Number 18168-40-6 [1]
White to off-white crystalline
Appearance .
solid
Boiling Point 335 °C (decomposes)
Melting Point 70-73 °C
Insoluble in water; soluble in
N organic solvents such as
Solubility
ethanol, acetone, and
benzene.
Vapor Pressure Low

Synthesis of o-Cumylphenol: A Detailed Protocol

The primary industrial synthesis of o-cumylphenol is achieved through the Friedel-Crafts

alkylation of phenol with a-methylstyrene. While this reaction can yield a mixture of ortho and

para isomers, reaction conditions can be optimized to favor the formation of o-cumylphenol.

Experimental Protocol: Selective Synthesis of o-

Cumylphenol

This protocol describes a laboratory-scale synthesis of o-cumylphenol with an emphasis on

maximizing the yield of the ortho isomer.

Materials:

e Phenol (CeHsOH)

e a-Methylstyrene (CoH10)
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Acid catalyst (e.g., Amberlyst-15 ion-exchange resin)
Toluene (solvent)

Sodium hydroxide (NaOH) solution (for neutralization)
Distillation apparatus

Reaction vessel with temperature control and stirring

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux
condenser, charge phenol and toluene. The molar ratio of phenol to a-methylstyrene should
be maintained between 3:1 and 5:1 to minimize the formation of di-substituted products.

Catalyst Addition: Add the acid catalyst (e.g., Amberlyst-15) to the reaction mixture. The
catalyst loading is typically 5-10% by weight of the reactants.

Reactant Addition: Slowly add a-methylstyrene to the reaction mixture at a controlled
temperature of 80-90°C over a period of 2-3 hours.[1] Maintaining a lower temperature
during the addition of a-methylstyrene favors the formation of the ortho isomer.[1]

Reaction Completion: After the addition is complete, increase the temperature to 95-100°C
and maintain for 1-2 hours to ensure complete conversion of a-methylstyrene.[1]

Catalyst Removal: Cool the reaction mixture and filter to remove the solid acid catalyst.

Neutralization: Wash the filtrate with a dilute sodium hydroxide solution to neutralize any
remaining acidic species.

Purification: The crude product is then purified by vacuum distillation to separate unreacted
phenol, the desired o-cumylphenol, and the p-cumylphenol isomer.

Synthesis Workflow
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Caption: Workflow for the synthesis of o-Cumylphenol.

Industrial Applications of o-Cumylphenol

o-Cumylphenol's unique chemical structure, featuring a bulky cumyl group ortho to a hydroxyl
group, imparts desirable properties that are leveraged in several industrial applications.

Chemical Intermediate for UV Stabilizers

A significant application of o-cumylphenol is as a key intermediate in the synthesis of
benzotriazole-type UV absorbers. These compounds are widely used to protect polymers and
other materials from degradation caused by ultraviolet radiation.

Reaction Pathway:
The synthesis involves a two-step process:

 Nitration: o-Cumylphenol is first nitrated to introduce a nitro group at the para position
relative to the hydroxyl group.
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e Reductive Cyclization: The resulting nitrophenol is then reductively cyclized with a diazonium
salt to form the benzotriazole ring system.

Synthesis St
Starting Material yREhests Steps Final Product
Nitration Reductive Cyclization
0-Cumylphenol (HNO3/H2504) 4-Nitro-2-cumylphenol (e.g., with Na2S204 and Benzotriazole UV Stabilizer
Siiishn a diazonium salt)

Click to download full resolution via product page

Caption: Synthesis of Benzotriazole UV Stabilizer from o-Cumylphenol.

Antioxidant in Polymers and Lubricants

The phenolic hydroxyl group in o-cumylphenol allows it to act as a radical scavenger, thereby
inhibiting oxidative degradation. This property makes it a valuable antioxidant in various
materials.

o Polymers: When incorporated into plastics and rubber, o-cumylphenol enhances their
thermal stability and longevity by preventing chain scission and cross-linking reactions
initiated by free radicals.

e Lubricants: In lubricant formulations, o-cumylphenol improves thermal and oxidative
stability, extending the service life of the lubricant and protecting machinery components
from wear and corrosion.[1]

Intermediate for Other Chemicals

o-Cumylphenol serves as a building block for the synthesis of other specialty chemicals. Its
reactivity at the phenolic hydroxyl group and the aromatic ring allows for a variety of chemical
modifications, leading to the production of:

e Resins: It can be used in the production of phenolic resins with modified properties.
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e Pharmaceuticals and Agrochemicals: The cumylphenol scaffold can be a precursor for more
complex molecules with biological activity.[1]

Quantitative Performance Data

While specific performance data can be highly dependent on the formulation and application,
the following table provides a general overview of the expected performance benefits of using
o-cumylphenol.

Application Performance Metric Typical Improvement

Antioxidant in Polypropylene Oxidative Induction Time (OIT)  Increased by 50-150%

) ) Oxidation Stability (e.g.,
Lubricant Formulation Increased by 30-100%
RBOT)

N UV Absorbance (in final Strong absorbance in the 300-
UV Stabilizer Precursor
product) 400 nm range

Conclusion

o-Cumylphenol is a versatile and industrially significant chemical with a range of applications
stemming from its unique molecular structure. Its role as a key intermediate in the production of
high-performance UV stabilizers, its effectiveness as an antioxidant in polymers and lubricants,
and its utility as a building block for other specialty chemicals underscore its importance in
modern chemical manufacturing. Further research into optimizing its synthesis and exploring
new applications is likely to expand its industrial relevance in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Industrial
Applications of o-Cumylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105481#potential-industrial-applications-of-o-
cumylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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